molecular formula C6H12N4O2S B8683837 N-(2-(4-amino-1H-pyrazol-1-yl)ethyl)methanesulfonamide

N-(2-(4-amino-1H-pyrazol-1-yl)ethyl)methanesulfonamide

Cat. No. B8683837
M. Wt: 204.25 g/mol
InChI Key: WBJQYYIILBDLRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-(4-amino-1H-pyrazol-1-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C6H12N4O2S and its molecular weight is 204.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-amino-1H-pyrazol-1-yl)ethyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-amino-1H-pyrazol-1-yl)ethyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(2-(4-amino-1H-pyrazol-1-yl)ethyl)methanesulfonamide

Molecular Formula

C6H12N4O2S

Molecular Weight

204.25 g/mol

IUPAC Name

N-[2-(4-aminopyrazol-1-yl)ethyl]methanesulfonamide

InChI

InChI=1S/C6H12N4O2S/c1-13(11,12)9-2-3-10-5-6(7)4-8-10/h4-5,9H,2-3,7H2,1H3

InChI Key

WBJQYYIILBDLRO-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)NCCN1C=C(C=N1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-(2-(4-nitro-1H-pyrazol-1-yl)ethyl)methanesulfonamide (880 mg) obtained in Step A of Example 349 in ethanol (30 mL) was added 10% palladium-carbon (200 mg), and the mixture was stirred at room temperature for 3 hr under hydrogen atmosphere (at normal pressures). The palladium carbon was removed by filtration through Celite, and the solvent was evaporated under reduced pressure to give the title compound (860 mg).
Name
N-(2-(4-nitro-1H-pyrazol-1-yl)ethyl)methanesulfonamide
Quantity
880 mg
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
palladium-carbon
Quantity
200 mg
Type
catalyst
Reaction Step One

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